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Compound of Interest

Compound Name: Haloperidol-13C6

Cat. No.: B12405696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Haloperidol-13C6, a

stable isotope-labeled internal standard crucial for the accurate quantification of the

antipsychotic drug haloperidol. This document details its commercial availability, presents key

quantitative data, and outlines experimental protocols for its use in bioanalytical and research

settings.

Commercial Suppliers and Availability
Haloperidol-13C6 is available from several commercial suppliers specializing in research

chemicals and stable isotope-labeled compounds. The availability, purity, and isotopic

enrichment can vary between suppliers. Researchers are advised to request a certificate of

analysis (CoA) for detailed specifications before purchase.
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Supplier
Catalog
Number
(Example)

Purity
Isotopic
Enrichment

Available
Forms

Notes

Simson

Pharma

Limited

H100042 --- ---
Custom

Synthesis

Certificate of

Analysis

provided with

every

compound.[1]

Alfa

Chemistry /

Isotope

Science

--- ≥98% 99% 13C Solid

Also offer

[13C6]-

Haloperidol

reduced form.

[2]

MedChemEx

press
HY-14538S3 --- --- Solid

Certificate of

Analysis

available

upon request.

[3]

HPC

Standards
692913 --- ---

Solid (5mg)

or Solution

(100 µg/ml in

Acetonitrile)

Price on

request.[4]

Axios

Research
--- --- ---

Stable

Isotopes

Provides a

range of

Haloperidol-

related

products

including

impurities

and

metabolites.

[5]
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Experimental Protocols: Quantification of
Haloperidol using Haloperidol-13C6 as an Internal
Standard
The primary application of Haloperidol-13C6 is as an internal standard in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods for the accurate

quantification of haloperidol in biological matrices such as plasma and serum.[6] The stable

isotope label ensures that the internal standard co-elutes with the analyte and experiences

similar matrix effects, leading to high precision and accuracy.

Sample Preparation: Solid-Phase Extraction (SPE)
A common method for extracting haloperidol and its internal standard from plasma is solid-

phase extraction.

Sample Pre-treatment: To 500 µL of plasma sample, add 20 µL of Haloperidol-13C6 internal

standard solution (concentration to be optimized based on the expected analyte

concentration range).

Cartridge Conditioning: Condition an Oasis HLB SPE cartridge with 1 mL of methanol

followed by 1 mL of distilled water.

Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

Washing: Wash the cartridge with 1 mL of a 5% methanol in distilled water solution to

remove interfering substances.

Elution: Elute the analyte and internal standard with 1 mL of methanol.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen

and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC) Conditions:
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Column: A C18 reversed-phase column (e.g., Acquity UPLC BEH C18, 50 × 2.1 mm, 1.7 μm)

is commonly used.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 2 mM ammonium

formate with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol) is

typically employed.

Flow Rate: A flow rate of around 0.4 mL/min is a common starting point.

Injection Volume: Typically 5-10 µL.

Tandem Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Positive electrospray ionization (ESI+) is generally used.

Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity.

MRM Transitions:

Haloperidol: m/z 376.2 → 165.1

Haloperidol-13C6: The precursor ion will be shifted by +6 Da (m/z 382.2), while the

product ion may or may not be shifted depending on which part of the molecule the 13C

atoms are located. The exact transition should be confirmed by direct infusion of the

Haloperidol-13C6 standard.

Optimization: Ion source parameters such as capillary voltage, source temperature, and gas

flows should be optimized for maximum signal intensity.

Visualizations
Haloperidol Signaling Pathway
Haloperidol primarily exerts its antipsychotic effects by acting as an antagonist at dopamine D2

receptors.[5] This blockade disrupts downstream signaling pathways.
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Caption: Haloperidol blocks dopamine D2 receptors, modulating downstream signaling

pathways.

Experimental Workflow for Haloperidol Quantification
The following diagram illustrates a typical workflow for the quantification of haloperidol in a

research or clinical setting using Haloperidol-13C6 as an internal standard.
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Caption: Workflow for haloperidol quantification using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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